![molecular formula C13H12F2N2O2 B2947505 4-[4-(Difluoromethyl)-5-ethylpyrazol-1-yl]benzoic acid CAS No. 2248313-11-1](/img/structure/B2947505.png)
4-[4-(Difluoromethyl)-5-ethylpyrazol-1-yl]benzoic acid
Description
“4-[4-(Difluoromethyl)-5-ethylpyrazol-1-yl]benzoic acid” is a chemical compound. It has a molecular weight of 172.13 . The InChI code for this compound is 1S/C8H6F2O2/c9-7(10)5-1-3-6(4-2-5)8(11)12/h1-4,7H,(H,11,12) .
Physical And Chemical Properties Analysis
The physical and chemical properties of “4-[4-(Difluoromethyl)-5-ethylpyrazol-1-yl]benzoic acid” include a molecular weight of 172.13 . It is a solid at room temperature . The difluoromethyl group significantly influences the parent pyrazole molecule’s reactivity and lipophilicity .Future Directions
The future directions for “4-[4-(Difluoromethyl)-5-ethylpyrazol-1-yl]benzoic acid” and similar compounds could involve further exploration of their potential applications in medicinal chemistry, agrochemicals, and materials science . Their unique chemical and physical properties make them valuable building blocks for the synthesis of tailored derivatives .
properties
IUPAC Name |
4-[4-(difluoromethyl)-5-ethylpyrazol-1-yl]benzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12F2N2O2/c1-2-11-10(12(14)15)7-16-17(11)9-5-3-8(4-6-9)13(18)19/h3-7,12H,2H2,1H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KYVJPCZIOHTOTI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(C=NN1C2=CC=C(C=C2)C(=O)O)C(F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12F2N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[4-(Difluoromethyl)-5-ethylpyrazol-1-yl]benzoic acid | |
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